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Compound of Interest

Compound Name: Hexyltrimethylammonium bromide

Cat. No.: B1246663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the classification, properties, and

applications of hexyltrimethylammonium bromide (HTAB), a cationic surfactant of significant

interest in various scientific and industrial fields, including pharmaceutical sciences.

Classification and Structure
Hexyltrimethylammonium bromide (HTAB) is a quaternary ammonium salt that functions as

a cationic surfactant. Its amphiphilic nature arises from its molecular structure, which consists

of a positively charged hydrophilic head group and a hydrophobic tail. The head group is a

trimethylammonium moiety, while the hydrophobic portion is a six-carbon alkyl chain (hexyl

group). This structure dictates its behavior in aqueous solutions, leading to the formation of

micelles above a certain concentration.

Physicochemical Properties
The physicochemical properties of HTAB are crucial for its application in various formulations

and processes. A summary of its key quantitative data is presented in the table below.
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Property Value Reference

Molecular Formula C₉H₂₂BrN [1][2]

Molecular Weight 224.18 g/mol [1][2][3]

Appearance White powder [2]

Melting Point 183 - 187 °C [2]

Critical Micelle Concentration

(CMC)

~0.4 - 0.7 mol/kg in water at

298.15 K
[4]

Aggregation Number (n) Approximately 3-4 [4]

Solubility Soluble in water [5]

Experimental Protocols
The determination of the physicochemical properties of surfactants like HTAB is essential for

their characterization and application. Below are detailed methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental property of a surfactant, representing the concentration at which

micelle formation begins.[6]

This method is suitable for ionic surfactants and relies on the change in the molar conductivity

of the solution with surfactant concentration.

Principle: Below the CMC, the conductivity increases linearly with the surfactant concentration.

Above the CMC, the rate of increase in conductivity decreases because the newly formed

micelles have a lower mobility than the individual surfactant ions. The CMC is the point of

intersection of these two linear regions.[7][8]

Procedure:

Prepare a stock solution of HTAB in deionized water of a known high concentration.
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Prepare a series of dilutions of the stock solution to cover a concentration range both below

and above the expected CMC.

Calibrate a conductivity meter using standard potassium chloride solutions.

Measure the conductivity of each HTAB solution at a constant temperature.

Plot the specific conductivity (κ) versus the concentration of HTAB.

The plot will show two linear portions with different slopes. The concentration at the

intersection of these two lines is the CMC.[9]

This method involves measuring the surface tension of surfactant solutions at various

concentrations.

Principle: As the surfactant concentration increases, the surface tension of the solution

decreases because the surfactant molecules accumulate at the air-water interface. Once the

surface is saturated, further addition of the surfactant leads to the formation of micelles in the

bulk solution, and the surface tension remains relatively constant. The concentration at which

this change occurs is the CMC.[10][11]

Procedure:

Prepare a series of HTAB solutions of varying concentrations in deionized water.

Use a tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method) to measure the

surface tension of each solution at a constant temperature.[12][13]

Ensure the platinum ring or plate is thoroughly cleaned between measurements to avoid

cross-contamination.

Plot the surface tension (γ) as a function of the logarithm of the HTAB concentration.

The plot will show a region of decreasing surface tension followed by a plateau. The CMC is

determined from the intersection of the two lines extrapolated from these regions.[10]

Determination of Aggregation Number
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The aggregation number is the average number of surfactant molecules that constitute a single

micelle.

Principle: This technique utilizes a fluorescent probe (e.g., pyrene) that is solubilized within the

hydrophobic core of the micelles and a quencher molecule that also resides in the micelles.

The quenching of the fluorescence of the probe by the quencher follows Poisson statistics,

which can be used to determine the micelle concentration and subsequently the aggregation

number.[14][15]

Procedure:

Prepare a series of HTAB solutions at a concentration significantly above the CMC.

Add a constant, low concentration of a fluorescent probe (e.g., pyrene) to each solution.

To these solutions, add varying concentrations of a hydrophobic quencher (e.g.,

cetylpyridinium chloride).

Measure the steady-state fluorescence intensity of the probe in each sample.

Plot the natural logarithm of the ratio of fluorescence intensity in the absence of quencher (I₀)

to the intensity in the presence of quencher (I) against the quencher concentration.

The slope of this plot is inversely proportional to the micelle concentration.

The aggregation number (N) can then be calculated using the equation: N = ( [Surfactant] -

CMC ) / [Micelle].[14]

Applications in Research and Drug Development
HTAB's unique properties make it a valuable tool in various scientific and pharmaceutical

applications.[2]

Drug Solubilization: Due to its micelle-forming ability, HTAB can encapsulate poorly water-

soluble drugs within the hydrophobic core of its micelles, thereby increasing their apparent

solubility in aqueous formulations.[2]
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Emulsifying Agent: HTAB can stabilize oil-in-water emulsions, which are common in

pharmaceutical and cosmetic formulations.

Antimicrobial Agent: As a quaternary ammonium compound, HTAB exhibits antimicrobial

properties against a range of bacteria and fungi.[2]

Phase Transfer Catalyst: HTAB can facilitate the transfer of reactants between immiscible

phases, thereby accelerating reaction rates in organic synthesis.

Biotechnology: It is used in the extraction and purification of proteins and nucleic acids.[2]

Mandatory Visualizations
Synthesis of Hexyltrimethylammonium Bromide
The synthesis of hexyltrimethylammonium bromide typically involves the quaternization of

trimethylamine with 1-bromohexane.

Reactants

1-Bromohexane CH₃(CH₂₎₅Br + Trimethylamine N(CH₃)₃ Hexyltrimethylammonium bromide [CH₃(CH₂₎₅N(CH₃)₃]⁺Br⁻
Quaternization

Click to download full resolution via product page

Synthesis of Hexyltrimethylammonium Bromide.

Experimental Workflow for CMC Determination by
Conductometry
The following diagram illustrates the logical flow of determining the Critical Micelle

Concentration using the conductometric method.
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Prepare HTAB Stock Solution

Create Serial Dilutions

Measure Conductivity of each Dilution

Calibrate Conductometer

Plot Conductivity vs. Concentration

Identify Inflection Point (CMC)

Click to download full resolution via product page

Workflow for CMC Determination by Conductometry.

Mechanism of Antimicrobial Action
The antimicrobial action of quaternary ammonium compounds like HTAB generally involves the

disruption of the microbial cell membrane.
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Bacterial Cell
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Antimicrobial Mechanism of HTAB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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